Cas no 1086376-53-5 (7-chloro-2-methylimidazo1,2-apyridine)

• Product Name: 7-chloro-2-methylimidazo1,2-apyridine
• CAS No: 1086376-53-5
• MF: C₈H₇ClN₂
• MW: 166.607580423355
• MDL: MFCD09991805
• CID: 4679483
• PubChem ID: 28875893
• Update Time: 2025-05-20

7-chloro-2-methylimidazo1,2-apyridine Chemical and Physical Properties

Names and Identifiers

• 7-Chloro-2-methylimidazo[1,2-a]pyridine
• Imidazo[1,2-a]pyridine, 7-chloro-2-methyl-
• SBB054702
• 7-chloro-2-methyl-4-hydroimidazo[1,2-a]pyridine
• 7-chloro-2-methylimidazo1,2-apyridine

• MDL： MFCD09991805
• Inchi： 1S/C8H7ClN2/c1-6-5-11-3-2-7(9)4-8(11)10-6/h2-5H,1H3
• InChI Key： BAJGSKUHHVZENM-UHFFFAOYSA-N
• SMILES： ClC1C=CN2C=C(C)N=C2C=1

Computed Properties

• Exact Mass: 166.0297759g/mol
• Monoisotopic Mass: 166.0297759g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.3
• XLogP3: 2.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines Imidazopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines

Additional information on 7-chloro-2-methylimidazo1,2-apyridine

Introduction to 7-chloro-2-methylimidazo[1,2-a]pyridine (CAS No. 1086376-53-5) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry

7-chloro-2-methylimidazo[1,2-a]pyridine, identified by the chemical abstracts service number 1086376-53-5, is a heterocyclic compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry due to its versatile structural framework and promising pharmacological properties. This bicyclic molecule consists of an imidazole ring fused to a pyridine ring, with a chloro substituent at the 7-position and a methyl group at the 2-position, which contribute to its unique reactivity and biological activity.

The structural motif of 7-chloro-2-methylimidazo[1,2-a]pyridine makes it an attractive scaffold for drug discovery efforts. The presence of both nitrogen and oxygen heteroatoms in its structure allows for multiple points of interaction with biological targets, including enzymes and receptors. This feature has been exploited in the development of novel therapeutic agents targeting various diseases, particularly those involving aberrant signaling pathways.

In recent years, 7-chloro-2-methylimidazo[1,2-a]pyridine has been explored as a key intermediate in the synthesis of small-molecule inhibitors. Its chloro-substituted imidazopyridine core serves as a versatile pharmacophore, enabling the facile introduction of additional functional groups to modulate binding affinity and selectivity. For instance, derivatives of this compound have been investigated for their potential as kinase inhibitors, which are critical in treating cancers and inflammatory diseases.

One of the most compelling aspects of 7-chloro-2-methylimidazo[1,2-a]pyridine is its role in the development of antiviral agents. The imidazopyridine scaffold has been shown to exhibit inhibitory activity against several viral proteases and polymerases. Notably, recent studies have highlighted its utility in designing inhibitors targeting the replication machinery of RNA viruses, including those responsible for emerging infectious diseases. The chloro group at position 7 enhances the electrophilicity of the molecule, facilitating covalent interactions with viral proteins, thereby improving drug efficacy.

The methyl group at position 2 in 7-chloro-2-methylimidazo[1,2-a]pyridine contributes to its metabolic stability and bioavailability. This structural feature is particularly important in medicinal chemistry, as it allows for the optimization of pharmacokinetic profiles without compromising biological activity. Furthermore, computational studies have demonstrated that this compound can adopt multiple conformations, which may contribute to its broad-spectrum activity against different biological targets.

Recent advances in synthetic methodologies have further expanded the utility of 7-chloro-2-methylimidazo[1,2-a]pyridine as a building block. Transition-metal-catalyzed cross-coupling reactions have enabled the efficient introduction of diverse substituents at various positions on the heterocyclic core. These techniques have been instrumental in generating libraries of structurally diverse derivatives for high-throughput screening campaigns aimed at identifying novel drug candidates.

The pharmacological profile of 7-chloro-2-methylimidazo[1,2-a]pyridine has been extensively studied in vitro and in vivo. Preclinical data suggest that this compound exhibits significant antitumor activity by inhibiting key signaling pathways involved in cancer cell proliferation and survival. Additionally, it has shown promise in models of inflammation and neurodegenerative diseases, where it modulates the activity of cytokines and neurotransmitter receptors.

In conclusion,7-chloro-2-methylimidazo[1,2-a]pyridine (CAS No. 1086376-53-5) represents a valuable scaffold for medicinal chemistry innovation. Its unique structural features and demonstrated biological activity make it a compelling candidate for further exploration in drug discovery efforts aimed at treating a wide range of diseases. As research continues to uncover new applications for this compound,7-chloro-2-methylimidazo[1,2-a]pyridine is poised to play an increasingly important role in the development of next-generation therapeutic agents.